Cas no 1021119-08-3 (N-[5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl]-5-methyl-1,2-oxazole-3-carboxamide)

• Product name: N-[5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl]-5-methyl-1,2-oxazole-3-carboxamide
• CAS No: 1021119-08-3
• MF: C₁₄H₁₀N₄O₅
• MW: 314.253002643585
• CID: 6233954
• PubChem ID: 42065382

N-[5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl]-5-methyl-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl]-5-methyl-1,2-oxazole-3-carboxamide
• AKOS024638382
• CCG-310409
• 1021119-08-3
• F2307-0197
• N-(5-(benzo[d][1,3]dioxol-5-yl)-1,3,4-oxadiazol-2-yl)-5-methylisoxazole-3-carboxamide
• N-[5-(1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl]-5-methyl-1,2-oxazole-3-carboxamide

• Inchi： 1S/C14H10N4O5/c1-7-4-9(18-23-7)12(19)15-14-17-16-13(22-14)8-2-3-10-11(5-8)21-6-20-10/h2-5H,6H2,1H3,(H,15,17,19)
• InChI Key： ABHAFVIOVDWMMO-UHFFFAOYSA-N
• SMILES： O1COC2C=CC(C3=NN=C(NC(C4C=C(C)ON=4)=O)O3)=CC1=2

Computed Properties

• Exact Mass: 314.06511943g/mol
• Monoisotopic Mass: 314.06511943g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 113Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on N-[5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl]-5-methyl-1,2-oxazole-3-carboxamide

Comprehensive Overview of N-[5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl]-5-methyl-1,2-oxazole-3-carboxamide (CAS No. 1021119-08-3)

The compound N-[5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl]-5-methyl-1,2-oxazole-3-carboxamide, identified by its CAS number 1021119-08-3, represents a sophisticated heterocyclic molecule with significant potential in pharmaceutical and agrochemical research. Its intricate structure combines a 1,3-benzodioxole moiety with 1,3,4-oxadiazole and 1,2-oxazole rings, making it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its bioactive properties, particularly in targeting enzyme inhibition and modulating cellular pathways.

Recent trends in AI-driven drug discovery have amplified interest in compounds like N-[5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl]-5-methyl-1,2-oxazole-3-carboxamide. Computational models predict its high binding affinity to kinase proteins, aligning with the growing demand for targeted cancer therapies. The 1,3,4-oxadiazole scaffold, a hallmark of this molecule, is frequently searched in academic databases due to its role in antimicrobial and anti-inflammatory agents. This positions CAS 1021119-08-3 as a candidate for repurposing studies in infectious disease research.

Synthetic accessibility remains a key focus for chemists working with 1021119-08-3. The incorporation of a 5-methyl-1,2-oxazole group enhances metabolic stability—a hot topic in medicinal chemistry optimization forums. Patent analyses reveal that derivatives of this core structure are being evaluated for neuroprotective effects, coinciding with rising Google searches for "neurodegenerative disease treatment breakthroughs." Its benzodioxole component also ties into sustainability discussions, as this fragment is derived from natural precursors like piperonal, appealing to green chemistry initiatives.

From an analytical perspective, CAS 1021119-08-3 exhibits unique chromatographic behavior due to its polar oxadiazole-carboxamide linkage. Laboratories utilizing HPLC-MS frequently encounter challenges in separating such heteroaromatic compounds, making methodological papers referencing this compound highly cited. The molecule’s UV absorption maxima around 270 nm also make it relevant to photostability studies, a trending subject in pharmaceutical formulation circles.

Emerging applications in agricultural science further broaden the scope of N-[5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl]-5-methyl-1,2-oxazole-3-carboxamide. Its structural similarity to known plant growth regulators has sparked investigations into crop yield enhancement—a pressing issue given climate change-related food security concerns. The 1,3,4-oxadiazole ring’s role in pesticide development is another frequently searched topic, with patent databases showing increased activity around this chemotype.

Quality control protocols for 1021119-08-3 emphasize the importance of NMR spectral interpretation, particularly the diagnostic peaks of its oxazole-proton (δ 6.8–7.2 ppm) and benzodioxole methylene (δ 5.9–6.1 ppm). These spectral features are often discussed in organic chemistry education platforms, reflecting the compound’s utility as a teaching tool for complex heterocyclic compound analysis.